4,7-Dichloro Isatin
Description
4,7-Dichloro Isatin, also known as 4,7-Dichloro-1H-indole-2,3-dione, is a chemical compound with the molecular formula C8H3Cl2NO2 . It has an average mass of 216.021 Da and a monoisotopic mass of 214.954086 Da . This compound is used in laboratory chemicals .
Synthesis Analysis
Isatin and its derivatives represent an important class of heterocyclic compounds that can be used as precursors for drug synthesis . Several novel methods have been reported for the synthesis of N-, C2-, and C3-substituted and spiro derivatives of isatin .
Molecular Structure Analysis
The molecular structure of this compound consists of an indole moiety, which is a pyrrolidine ring fused to benzene to form 2,3-dihydroindole . The compound has a simple structure with NH at position 1 and carbonyl functions at positions 2 and 3 .
Chemical Reactions Analysis
The isatin moiety shows important chemical reactions such as oxidation, ring expansion, Friedel–Crafts reaction, and aldol condensation . These reactions, in turn, produce several biologically viable compounds like 2-oxindoles, tryptanthrin, indirubins, and many more .
Physical And Chemical Properties Analysis
This compound has a molecular formula of C8H3Cl2NO2 . It has an average mass of 216.021 Da and a monoisotopic mass of 214.954086 Da .
Mechanism of Action
Safety and Hazards
4,7-Dichloro Isatin may damage fertility or the unborn child . It is advised to obtain special instructions before use and not to handle until all safety precautions have been read and understood . Protective gloves, clothing, eye protection, and face protection should be worn when handling this compound .
properties
CAS RN |
118711-13-2 |
|---|---|
Molecular Formula |
C19H36O2 |
Molecular Weight |
0 |
Origin of Product |
United States |
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